![molecular formula C13H19N5O5 B065862 4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose CAS No. 171877-93-3](/img/structure/B65862.png)
4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose
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Overview
Description
4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose, also known as Ac4ManNAz, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is a modified sugar molecule that can be incorporated into glycoconjugates, which are molecules that play a crucial role in many biological processes. The incorporation of Ac4ManNAz into glycoconjugates allows for the visualization and manipulation of these molecules in living cells, making it a valuable tool for scientific research.
Mechanism of Action
4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose works by being incorporated into glycans through a process known as metabolic labeling. Metabolic labeling involves the addition of a modified sugar molecule to cells, which are then allowed to incorporate the molecule into their glycoconjugates. Once incorporated, this compound can be selectively labeled with a fluorescent or biotinylated probe, allowing for the visualization and manipulation of the glycoconjugates.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on cells, making it a safe and reliable tool for scientific research. It has been used in a wide range of cell types, including bacteria, yeast, and mammalian cells, without any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose in scientific research is its versatility. It can be incorporated into a wide range of glycoconjugates, allowing for the study of many different biological processes. Additionally, it has minimal effects on cells, making it a safe and reliable tool for scientific research.
However, there are also limitations to the use of this compound. One of the main limitations is the need for specialized equipment and expertise to perform the metabolic labeling process. Additionally, the labeling process can be time-consuming and may require optimization for different cell types and experimental conditions.
Future Directions
There are many potential future directions for the use of 4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose in scientific research. One area of interest is the study of glycan dynamics, including the turnover and degradation of glycoconjugates. Additionally, this compound could be used to study the role of glycans in disease processes, such as cancer and infectious diseases. Finally, the development of new probes and labeling techniques could expand the versatility and applications of this compound in scientific research.
Synthesis Methods
4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose can be synthesized through a multi-step process that involves the conversion of commercially available starting materials. The synthesis begins with the protection of the hydroxyl groups on the starting sugar molecule, followed by the introduction of an amino group. The resulting intermediate is then subjected to a series of reactions that lead to the formation of the final product, this compound.
Scientific Research Applications
4-(6-Amino-9H-purin-9-YL)-2,5-anhydro-4-deoxy-dimethyl acetal L-mannose has been widely used in scientific research as a tool for the study of glycoconjugates. One of the most common applications of this compound is in the study of glycans, which are carbohydrate molecules that are attached to proteins and lipids. By incorporating this compound into glycans, researchers can track the movement and function of these molecules in living cells.
properties
CAS RN |
171877-93-3 |
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Molecular Formula |
C13H19N5O5 |
Molecular Weight |
325.32 g/mol |
IUPAC Name |
(2R,3R,4R,5R)-4-(6-aminopurin-9-yl)-2-(dimethoxymethyl)-5-(hydroxymethyl)oxolan-3-ol |
InChI |
InChI=1S/C13H19N5O5/c1-21-13(22-2)10-9(20)8(6(3-19)23-10)18-5-17-7-11(14)15-4-16-12(7)18/h4-6,8-10,13,19-20H,3H2,1-2H3,(H2,14,15,16)/t6-,8-,9+,10+/m0/s1 |
InChI Key |
WSSYTSMRDXMFAL-BEYHFKMWSA-N |
Isomeric SMILES |
COC([C@H]1[C@@H]([C@H]([C@@H](O1)CO)N2C=NC3=C(N=CN=C32)N)O)OC |
SMILES |
COC(C1C(C(C(O1)CO)N2C=NC3=C(N=CN=C32)N)O)OC |
Canonical SMILES |
COC(C1C(C(C(O1)CO)N2C=NC3=C(N=CN=C32)N)O)OC |
synonyms |
4-(6-AMINO-9H-PURIN-9-YL)-2,5-ANHYDRO-4-DEOXY-DIMETHYL ACETAL L-MANNOSE |
Origin of Product |
United States |
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